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Compound of Interest

Compound Name:
4,4,5-Trimethyl-2-cyclohexen-1-

one

CAS No.: 17429-29-7

Cat. No.: B103420

Get Quote

A Note on 4,4,5-Trimethyl-2-cyclohexen-1-one:

Initial research indicates a significant lack of accessible scientific literature, patents, or

database entries for the specific chemical compound 4,4,5-Trimethyl-2-cyclohexen-1-one.

Major chemical databases such as PubChem and CAS (Chemical Abstracts Service) do not

contain a dedicated entry for this specific isomer. Consequently, detailed information regarding

its discovery, historical synthesis, specific experimental protocols, and quantitative data is not

available in the public domain.

This guide will, therefore, focus on a closely related and extensively documented isomer, 3,5,5-

Trimethyl-2-cyclohexen-1-one, also widely known as Isophorone. Isophorone is a significant

industrial chemical, and its well-established history, synthesis, and properties provide a

valuable and illustrative example of this class of compounds.
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Audience: Researchers, scientists, and drug development professionals.

Core Compound Overview
3,5,5-Trimethyl-2-cyclohexen-1-one (Isophorone) is an α,β-unsaturated cyclic ketone.[1][2] It is

a colorless to yellowish liquid with a characteristic camphor-like odor.[3] Isophorone is a well-

known compound that has been the subject of extensive research and is used as a solvent and

a chemical intermediate in a variety of industrial applications.[3] It is found naturally in some

foods, such as saffron, tomatoes, and kohlrabi.[1][2]

Discovery and History
The synthesis and characterization of isophorone and other trimethyl-cyclohexenone isomers

are rooted in the broader history of organic chemistry, particularly the study of condensation

reactions of ketones. While a singular "discovery" event is not clearly defined, the

understanding of its formation from the self-condensation of acetone under various conditions

was a key development in industrial organic chemistry in the late 19th and early 20th centuries.

The elucidation of its structure and the development of controlled, high-yield industrial

synthesis methods have been the subject of numerous studies and patents over the decades.

Physicochemical and Spectroscopic Data
Quantitative data for 3,5,5-Trimethyl-2-cyclohexen-1-one (Isophorone) is well-documented.
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Property Value Reference(s)

CAS Number 78-59-1 [1][4]

Molecular Formula C₉H₁₄O [1]

Molecular Weight 138.21 g/mol [1]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 213-214 °C [3][4]

Melting Point -8 °C [3][4]

Density 0.92 g/mL [4]

Refractive Index (n20/D) 1.4780 [4]

Water Solubility 1.89 g/L [1]

logP 1.9 - 2.32 [1]

Spectroscopic Data:
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Spectrum Type Key Peaks / Characteristics

¹H NMR

Data available in spectral databases. Signals

correspond to the vinyl proton, methylene

protons, and three distinct methyl groups.

¹³C NMR

Data available in spectral databases. Shows

characteristic peaks for the carbonyl carbon,

olefinic carbons, quaternary carbon, and methyl

carbons.

IR

Characteristic absorption bands for the C=O

stretch of the α,β-unsaturated ketone (around

1670 cm⁻¹) and the C=C stretch (around 1620

cm⁻¹).

Mass Spec

Molecular ion peak (M+) at m/z = 138, with a

characteristic fragmentation pattern including

major fragments from the loss of methyl and

carbonyl groups.

Key Experimental Protocols
The primary industrial synthesis of 3,5,5-Trimethyl-2-cyclohexen-1-one (Isophorone) is the self-

condensation of acetone.

Protocol 1: Base-Catalyzed Self-Condensation of Acetone

This method represents the foundational industrial process for producing isophorone.

Objective: To synthesize 3,5,5-Trimethyl-2-cyclohexen-1-one from acetone via a cascade of

aldol addition, aldol condensation, and Michael addition reactions.

Reagents:

Acetone

Aqueous solution of a strong base (e.g., Sodium Hydroxide)
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Acid for neutralization (e.g., Sulfuric Acid)

Organic solvent for extraction (e.g., Toluene)

Equipment:

High-pressure reactor

Distillation apparatus

Separatory funnel

Procedure:

Acetone and a catalytic amount of aqueous sodium hydroxide are fed into a high-pressure

reactor.

The mixture is heated under pressure, which favors the series of condensation reactions.

The reaction proceeds through the formation of diacetone alcohol and mesityl oxide as

key intermediates.

A subsequent Michael addition of an acetone enolate to mesityl oxide, followed by an

intramolecular aldol condensation and dehydration, yields isophorone.

The reaction is monitored for the optimal yield of isophorone.

Upon completion, the reaction mixture is cooled and neutralized with acid.

The organic layer is separated, and the product is purified by fractional distillation under

reduced pressure.

Logical and Experimental Workflows (Visualized)
The synthesis of isophorone from acetone is a classic example of a reaction cascade.
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Caption: Synthesis pathway of Isophorone from Acetone.

Applications in Research and Development
3,5,5-Trimethyl-2-cyclohexen-1-one is a versatile building block in organic synthesis.

Precursor to other compounds: It is a key starting material for the synthesis of other

important industrial chemicals, such as isophorone diamine (a curing agent for epoxy resins)

and 3,3,5-trimethylcyclohexanol (used in the production of fragrances and certain polymers).

Solvent: Due to its high boiling point and excellent solvency for a wide range of organic

materials, it is used in paints, lacquers, inks, and pesticides.[3]

Research: In a research context, it serves as a model α,β-unsaturated ketone for studying

various chemical reactions, including Michael additions, reductions, and cycloadditions.
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Caption: Major applications of 3,5,5-Trimethyl-2-cyclohexen-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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